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Introduction
Sodium orthosilicate is a strongly alkaline chemical compound that has garnered significant

interest in Enhanced Oil Recovery (EOR) operations, particularly in alkaline flooding and

Alkaline-Surfactant-Polymer (ASP) flooding. Its primary function is to improve the displacement

of crude oil from reservoir rocks by altering the chemical and physical properties of the rock-

fluid and fluid-fluid interfaces. The application of sodium orthosilicate is especially effective in

reservoirs containing acidic crude oils.

The principal mechanisms by which sodium orthosilicate enhances oil recovery are:

Interfacial Tension (IFT) Reduction: Sodium orthosilicate reacts with the organic acids

present in crude oil in a process called saponification, creating in-situ surfactants (soaps).

These surfactants dramatically lower the interfacial tension between the oil and water

phases, which reduces the capillary forces that trap oil in the pore spaces of the reservoir

rock, allowing it to be mobilized and produced.[1]

Wettability Alteration: Reservoir rocks can be either water-wet or oil-wet. In many carbonate

and some sandstone reservoirs, the rock surface is preferentially oil-wet, which hinders oil

recovery by waterflooding.[2] Sodium orthosilicate can alter the wettability of the rock
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surface from oil-wet to water-wet.[3] This change in wettability facilitates the imbibition of

water into the smaller pores and the displacement of oil from the rock surfaces.[4]

Emulsification: The in-situ generated surfactants can also lead to the formation of emulsions,

which can help to mobilize and transport the oil through the reservoir.[3]

Sodium orthosilicate is often used in combination with surfactants and polymers in ASP

flooding. In this configuration, the alkali (sodium orthosilicate) reduces surfactant adsorption

onto the reservoir rock, making the process more cost-effective, while the polymer provides

mobility control to ensure a stable displacement front.[5][6]

Data Presentation
The following tables summarize quantitative data from various studies on alkaline and alkaline-

surfactant flooding, demonstrating the effectiveness of these methods in enhancing oil

recovery. While not all studies specifically use sodium orthosilicate, the data for other alkalis

like sodium hydroxide and sodium carbonate are representative of the effects of alkaline

flooding.

Table 1: Interfacial Tension (IFT) Reduction
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Alkaline/Surfactant
System

Initial IFT (mN/m) Final IFT (mN/m) Reference

Crude Oil / Brine 29.1 - [7]

Crude Oil / Brine + 3.0

wt% NaCl
26.5 - [7]

Crude Oil / Brine + 3.0

wt% NaCl + 1.5 wt%

NaOH

- 0.2 [7]

Sodium Metasilicate

Solution in Saline

Water

27 ~0.1 [8]

Ethylenediamine (0.7

wt%) + Nano silica

(0.02475 wt%)

39.18 8.612 [9]

Table 2: Wettability Alteration (Contact Angle Measurements)

Rock Type
Initial
Condition

Treatment
Final Contact
Angle (°)

Reference

Carbonate Oil-wet

Smart water +

0.1 wt% C12TAB

surfactant

52 [10]

Carbonate Oil-wet (166.5°)

GPTMS–SiO2

nanofluid (24h

reaction)

43.4 [11]

Table 3: Oil Recovery from Core Flooding Experiments
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EOR Method
Initial Oil
Saturation

Additional Oil
Recovery (% OOIP)

Reference

Continuous ASP

Flooding
Post-waterflooding 57% of residual oil [12]

Alternating ASP with

Waterflooding
Post-waterflooding 68% of residual oil [12]

Tapering Water to

ASP Ratio
Post-waterflooding 62% of residual oil [12]

Smart water +

C12TAB surfactant

(Spontaneous

Imbibition)

Saturated with crude

oil
72 [10]

Sodium Metasilicate

Gel (Numerical

Simulation)

Post-waterflooding 73% of residual oil [13][14]

Surfactant Flooding

(SLES) in high

porosity core

Saturated with diesel
~23% more than

waterflooding
[15][16]

Experimental Protocols
The following are generalized protocols for key experiments used to evaluate the effectiveness

of sodium orthosilicate in EOR.

Interfacial Tension (IFT) Measurement
Objective: To quantify the reduction in interfacial tension between crude oil and an aqueous

solution of sodium orthosilicate.

Methodology:

Solution Preparation: Prepare aqueous solutions of sodium orthosilicate at various

concentrations (e.g., 0.1, 0.5, 1.0, 1.5, 2.0 wt%) in a brine of representative reservoir salinity.
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Apparatus: Use a spinning drop or pendant drop tensiometer.

Procedure (Pendant Drop Method):

Fill a cuvette with the sodium orthosilicate solution.

A drop of crude oil is formed at the tip of a needle immersed in the cuvette.

The shape of the oil drop is analyzed by the instrument's software to determine the IFT

based on the Young-Laplace equation.

Measurements are taken at reservoir temperature and pressure.

Data Analysis: Record the IFT values for each concentration of sodium orthosilicate and

compare them to the IFT of the crude oil with brine alone.

Wettability Alteration Assessment (Contact Angle
Measurement)
Objective: To determine the change in wettability of a reservoir rock surface after treatment with

a sodium orthosilicate solution.

Methodology:

Substrate Preparation: Prepare polished thin sections or core plugs of the reservoir rock

(e.g., sandstone, carbonate).

Initial Wetting: The rock substrate is initially saturated with brine and then aged in crude oil at

reservoir temperature for several weeks to establish an oil-wet or mixed-wet state.

Treatment: The aged rock substrate is immersed in the sodium orthosilicate solution for a

specified period (e.g., 24-48 hours) at reservoir temperature.

Apparatus: Use a goniometer.

Procedure:
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A drop of crude oil is placed on the surface of the treated rock substrate, which is

immersed in the sodium orthosilicate solution.

The contact angle between the oil droplet and the rock surface is measured through the

aqueous phase.

A smaller contact angle (< 90°) indicates a shift towards water-wet conditions.

Data Analysis: Compare the contact angle before and after treatment with the sodium
orthosilicate solution.

Core Flooding Test
Objective: To evaluate the efficiency of sodium orthosilicate in displacing oil from a reservoir

rock core sample.

Methodology:

Core Preparation:

A cylindrical core plug from the reservoir rock is cleaned and dried.

Porosity and permeability of the core are measured.

Saturation:

The core is saturated with brine of reservoir salinity.

Crude oil is injected into the core until irreducible water saturation is reached (initial oil

saturation).

Waterflooding (Secondary Recovery):

Brine is injected into the core to simulate secondary recovery until no more oil is produced

(residual oil saturation). The volume of oil recovered is measured.

Alkaline Flooding (Tertiary Recovery):
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A slug of the sodium orthosilicate solution (e.g., 0.5 pore volumes) is injected into the

core.

This is followed by the injection of a polymer solution for mobility control (in the case of

ASP flooding) and then by a chase brine injection.

Data Collection:

The volume of oil and water produced is continuously measured.

The pressure drop across the core is monitored.

Data Analysis: Calculate the oil recovery factor as a percentage of the original oil in place

(OOIP) for both the waterflooding and the alkaline flooding stages.

Visualization of Mechanisms and Workflows
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Caption: Saponification reaction at the oil-water interface leading to IFT reduction.

Experimental Workflow for Core Flooding
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Caption: Step-by-step workflow for a core flooding experiment.
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Logical Relationship of Wettability Alteration
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Caption: Mechanism of wettability alteration leading to oil mobilization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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